Cas no 1805009-66-8 (4-(Difluoromethyl)-2-iodo-6-nitropyridine)

• Product Name: 4-(Difluoromethyl)-2-iodo-6-nitropyridine
• CAS No: 1805009-66-8
• MF: C₆H₃F₂IN₂O₂
• MW: 300.001500368118
• CID: 4845773
• Update Time: 2025-05-22

4-(Difluoromethyl)-2-iodo-6-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-iodo-6-nitropyridine

• Inchi： 1S/C6H3F2IN2O2/c7-6(8)3-1-4(9)10-5(2-3)11(12)13/h1-2,6H
• InChI Key： RJCGTFIZWMWZCV-UHFFFAOYSA-N
• SMILES： IC1=CC(C(F)F)=CC([N+](=O)[O-])=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 200
• XLogP3: 2.3
• Topological Polar Surface Area: 58.7

Additional information on 4-(Difluoromethyl)-2-iodo-6-nitropyridine

4-(Difluoromethyl)-2-iodo-6-nitropyridine (CAS No. 1805009-66-8): A Versatile Building Block in Modern Organic Synthesis

In the rapidly evolving field of organic chemistry, 4-(Difluoromethyl)-2-iodo-6-nitropyridine (CAS No. 1805009-66-8) has emerged as a valuable heterocyclic compound with diverse applications. This nitropyridine derivative combines unique structural features that make it particularly useful in pharmaceutical research, agrochemical development, and material science. The presence of both difluoromethyl and iodo substituents on the pyridine ring creates multiple reactive sites for further functionalization, while the nitro group enhances its electron-deficient character.

The growing interest in fluorinated pyridine compounds like 4-(Difluoromethyl)-2-iodo-6-nitropyridine stems from their ability to modulate biological activity and improve metabolic stability. Researchers are particularly drawn to its potential as a pharmaceutical intermediate, especially in the development of kinase inhibitors and other targeted therapies. The compound's CAS number 1805009-66-8 has seen increased search frequency in scientific databases, reflecting its rising importance in medicinal chemistry.

From a synthetic perspective, 4-(Difluoromethyl)-2-iodo-6-nitropyridine serves as an excellent substrate for various cross-coupling reactions, including Suzuki-Miyaura and Sonogashira couplings. The iodo substituent at the 2-position offers superior reactivity compared to other halides, while the difluoromethyl group at the 4-position provides interesting electronic effects that influence reaction outcomes. These properties make it a sought-after chemical building block for creating more complex molecular architectures.

The thermal stability and solubility profile of 4-(Difluoromethyl)-2-iodo-6-nitropyridine (CAS 1805009-66-8) have been subjects of recent investigations, particularly for applications in material science. Its potential use in organic electronics and liquid crystal displays has sparked interest among researchers looking for novel electron-deficient aromatic systems. The compound's ability to participate in charge-transfer complexes makes it relevant for developing advanced functional materials.

Analytical characterization of 4-(Difluoromethyl)-2-iodo-6-nitropyridine typically involves techniques such as NMR spectroscopy (particularly ¹⁹F NMR for the difluoromethyl group), mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and structural integrity, which are crucial for its applications in high-value chemical synthesis. The CAS 1805009-66-8 identifier serves as an important reference point for researchers accessing spectral databases and technical literature.

Recent patent analyses reveal growing commercial interest in difluoromethyl-substituted pyridines like 4-(Difluoromethyl)-2-iodo-6-nitropyridine. Several pharmaceutical companies have included derivatives of this compound in their drug discovery pipelines, particularly for therapeutic areas involving inflammation and oncology. The strategic placement of fluorine atoms in drug candidates continues to be a hot topic in medicinal chemistry, driving demand for specialized fluorinated building blocks.

Environmental and safety considerations for handling 4-(Difluoromethyl)-2-iodo-6-nitropyridine follow standard laboratory protocols for nitroaromatic compounds. While not classified as highly hazardous, proper personal protective equipment and ventilation are recommended when working with this material. The compound's CAS registry number 1805009-66-8 provides quick access to safety data sheets and regulatory information for research institutions and industrial users.

The synthetic accessibility of 4-(Difluoromethyl)-2-iodo-6-nitropyridine from commercially available starting materials has contributed to its popularity in academic and industrial settings. Optimization of its preparation methods continues to be an active area of research, with recent publications focusing on greener synthetic routes and improved yields. These developments make this multifunctional pyridine derivative more accessible to the broader scientific community.

Looking ahead, 4-(Difluoromethyl)-2-iodo-6-nitropyridine (CAS 1805009-66-8) is poised to play an increasingly important role in the development of novel chemical entities. Its unique combination of substituents offers multiple vectors for structural modification, making it valuable for combinatorial chemistry and diversity-oriented synthesis. As research into fluorine-containing pharmaceuticals and functional materials expands, the demand for specialized intermediates like this compound is expected to grow significantly in the coming years.